Cas no 2172485-04-8 (tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate
• CAS No: 2172485-04-8
• MF: C₁₂H₂₂ClNO₄S
• MW: 311.825381755829
• CID: 5995897
• PubChem ID: 165869179
• Update Time: 2025-11-07

tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate
• tert-butyl 2-[3-(chlorosulfonyl)propyl]pyrrolidine-1-carboxylate
• EN300-1577611
• 2172485-04-8

• Inchi： 1S/C12H22ClNO4S/c1-12(2,3)18-11(15)14-8-4-6-10(14)7-5-9-19(13,16)17/h10H,4-9H2,1-3H3
• InChI Key： PJLQRUOTARTONR-UHFFFAOYSA-N
• SMILES： ClS(CCCC1CCCN1C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 311.0958071g/mol
• Monoisotopic Mass: 311.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 2-3-(Chlorosulfonyl)propylpyrrolidine-1-carboxylate (CAS: 2172485-04-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate (CAS: 2172485-04-8) has recently emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Its unique structural features, including the chlorosulfonyl group and the protected pyrrolidine moiety, make it a versatile building block for drug discovery and chemical biology applications. This research brief highlights the latest advancements in the utilization of this compound, focusing on its role in medicinal chemistry and its potential therapeutic implications.

Recent studies have demonstrated the efficacy of tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate in the synthesis of novel protease inhibitors. Researchers have leveraged its reactive chlorosulfonyl group to introduce sulfonamide functionalities into target molecules, enhancing their binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of covalent inhibitors targeting SARS-CoV-2 main protease, showcasing its utility in antiviral drug development.

In addition to its applications in protease inhibition, this compound has shown promise in the development of targeted protein degraders, such as PROTACs (Proteolysis Targeting Chimeras). The chlorosulfonyl group serves as an effective linker for conjugating E3 ligase ligands to target protein binders, enabling the selective degradation of disease-causing proteins. A recent preprint on bioRxiv detailed the use of tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate in the synthesis of BRD4-targeting PROTACs, demonstrating enhanced cellular permeability and degradation efficiency compared to traditional linker chemistries.

The compound's stability under physiological conditions has also been investigated. A 2024 study in ACS Chemical Biology employed advanced mass spectrometry techniques to characterize its metabolic fate in human liver microsomes, revealing favorable pharmacokinetic properties for further drug development. These findings underscore the compound's potential as a privileged scaffold in medicinal chemistry.

Looking forward, researchers are exploring the application of tert-butyl 2-3-(chlorosulfonyl)propylpyrrolidine-1-carboxylate in antibody-drug conjugates (ADCs) and other targeted therapies. Its ability to form stable linkages with various functional groups while maintaining payload activity positions it as a valuable tool in the growing field of precision medicine. Ongoing clinical trials incorporating derivatives of this compound are expected to yield important data on its therapeutic potential in oncology and inflammatory diseases.